Cas no 365981-17-5 (5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE)
5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE Chemical and Physical Properties
Names and Identifiers
-
- 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE
- (5E)-5-[(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
-
- MDL: MFCD03305806
- Inchi: 1S/C13H13NO3S/c1-3-17-10-6-4-9(5-7-10)8-11-12(15)14(2)13(16)18-11/h4-8H,3H2,1-2H3/b11-8+
- InChI Key: NHBLXLYXBUAGJF-DHZHZOJOSA-N
- SMILES: S1C(N(C)C(/C/1=C\C1C=CC(=CC=1)OCC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 372
- XLogP3: 2.7
- Topological Polar Surface Area: 71.9
5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301074-100 mg |
5-[(E)-(4-Ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione; . |
365981-17-5 | 100MG |
€221.50 | 2023-04-01 | ||
| abcr | AB301074-100mg |
5-[(E)-(4-Ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione; . |
365981-17-5 | 100mg |
€283.50 | 2025-04-19 | ||
| Ambeed | A937807-1g |
(5E)-5-[(4-Ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolidine-2,4-dione |
365981-17-5 | 90% | 1g |
$350.0 | 2024-04-19 | |
| Key Organics Ltd | 8T-0039-1MG |
5-[(E)-(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione |
365981-17-5 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 8T-0039-5MG |
5-[(E)-(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione |
365981-17-5 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 8T-0039-10MG |
5-[(E)-(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione |
365981-17-5 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 8T-0039-50MG |
5-[(E)-(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione |
365981-17-5 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | 8T-0039-100MG |
5-[(E)-(4-ethoxyphenyl)methylidene]-3-methyl-1,3-thiazolane-2,4-dione |
365981-17-5 | >90% | 100mg |
£146.00 | 2023-09-08 |
5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE
Introduction to 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE (CAS No. 365981-17-5)
5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE, identified by its Chemical Abstracts Service (CAS) number 365981-17-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolane dione class, a structural motif known for its broad spectrum of biological activities. The presence of an ethylidene group linked to a 4-ethoxyphenyl moiety and a methyl substituent at the 3-position of the thiazolane ring contributes to its unique chemical properties and potential biological functions.
The structural framework of 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE incorporates several key functional groups that are often exploited in drug design. The thiazolane dione core is a well-known scaffold in medicinal chemistry, exhibiting properties such as stability, solubility, and the ability to interact with biological targets. The (E)-(4-ethoxyphenyl)methylene part of the molecule introduces a phenolic ether functionality, which can participate in hydrogen bonding and hydrophobic interactions, enhancing its binding affinity to biological receptors. Additionally, the methyl group at the 3-position may influence the electronic distribution of the molecule, affecting its reactivity and pharmacokinetic behavior.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE and various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. For instance, preliminary computational studies have indicated potential interactions with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are critical in mediating inflammatory responses.
The synthesis of 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The formation of the thiazolane dione ring typically requires condensation reactions between appropriate precursors under controlled conditions. The introduction of the (E)-(4-ethoxyphenyl)methylene group often involves alkylation or condensation reactions with appropriately substituted phenols or aromatic compounds. The final step may involve functional group modifications to achieve the desired stereochemistry and regioselectivity.
In terms of pharmaceutical development, the potential applications of 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE are broad-ranging. Given its structural features and predicted biological activities, this compound could be explored for its efficacy in treating conditions such as inflammation-related disorders, neurodegenerative diseases, or even certain types of cancer. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may be amenable to oral administration and could exhibit reasonable bioavailability.
Current research in medicinal chemistry emphasizes the importance of molecular diversity and structural novelty in drug discovery. Compounds like 5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE serve as valuable scaffolds for generating libraries of molecules that can be screened for biological activity. High-throughput screening (HTS) techniques combined with structure-based drug design approaches have accelerated the identification of lead compounds with therapeutic potential. The unique combination of functional groups in this molecule makes it an attractive candidate for further investigation using these modern drug discovery platforms.
The pharmacokinetic profile of any novel compound is crucial for its clinical success. While detailed pharmacokinetic data for 5-(E)-(4-Ethoxypyphenyl)methylidene]-3-methylthiazolidine]dione (CAS No. 36598117 5) is not yet available in public literature due to ongoing research efforts; computational modeling can provide preliminary insights into its absorption distribution metabolism excretion (ADME) properties. Factors such as molecular weight logP value solubility and metabolic stability are key determinants that influence a compounds bioavailability and efficacy.
The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery programs. Many successful drugs have been derived from natural products or their analogs due to their inherent structural complexity bioactivity and stereochemical diversity. The thiazolane dione core found in 5-(E)-(4-Ethoxypyphenyl)methylidene)-]methylthiazolidine-dione CAS No 36598117 5) shares similarities with some naturally occurring heterocycles known for their pharmacological properties This suggests that further exploration may uncover additional biologically relevant derivatives worth investigating
In conclusion,[5-(E)-Ethoxypyphenyl)methylidene]methylthiazolidine-dione CAS No 36598117 5) represents an intriguing compound with potential therapeutic applications stemming from its unique structural features As research progresses additional insights into its biological activities pharmacokinetic properties synthetic pathways will undoubtedly emerge These findings will contribute significantly to expanding our understanding within this field while also paving way new opportunities
365981-17-5 (5-[(E)-(4-ETHOXYPHENYL)METHYLIDENE]-3-METHYL-1,3-THIAZOLANE-2,4-DIONE) Related Products
- 100795-92-4(3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)
- 6320-51-0(5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)
- 74942-63-5((5Z)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)
- 143832-90-0(2,4-Thiazolidinedione, 5-[(4-methoxyphenyl)methylene]-3-methyl-)
- 294675-79-9(2,4-Thiazolidinedione, 3-(2-aminoethyl)-5-[(4-ethoxyphenyl)methylene]-)
- 92286-56-1(2,4-Thiazolidinedione, 5-[(3-methoxyphenyl)methylene]-)
- 158605-69-7(2,4-Thiazolidinedione, 5-[(4-ethoxyphenyl)methylene]-)
- 301309-31-9(2,4-Thiazolidinedione, 5-[(4-methoxyphenyl)methylene]-3-(phenylmethyl)-)
- 262844-52-0(2,4-Thiazolidinedione, 5-[[4-(phenylmethoxy)phenyl]methylene]-)
- 331003-75-9((5Z)-5-(3-Ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione)